Cas no 1804207-11-1 (2-Formyl-3-methylphenylpropanal)

• Product Name: 2-Formyl-3-methylphenylpropanal
• CAS No: 1804207-11-1
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 4961572
• Update Time: 2025-05-24

2-Formyl-3-methylphenylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-Formyl-3-methylphenylpropanal

• Inchi： 1S/C11H12O2/c1-8-4-3-5-10(9(2)6-12)11(8)7-13/h3-7,9H,1-2H3
• InChI Key： LEVAQJPMHOJIOQ-UHFFFAOYSA-N
• SMILES： O=CC(C)C1C=CC=C(C)C=1C=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• XLogP3: 1.7
• Topological Polar Surface Area: 34.1

Additional information on 2-Formyl-3-methylphenylpropanal

Comprehensive Overview of 2-Formyl-3-methylphenylpropanal (CAS No. 1804207-11-1): Properties, Applications, and Industry Insights

2-Formyl-3-methylphenylpropanal (CAS No. 1804207-11-1) is an organic compound with a molecular structure that combines aldehyde and aromatic functionalities. This compound has garnered significant attention in the fields of fine chemicals, pharmaceutical intermediates, and flavor and fragrance industries due to its unique chemical properties. Its aldehyde group and methylphenyl moiety make it a versatile building block for synthesizing more complex molecules. Researchers and manufacturers are increasingly exploring its potential in green chemistry and sustainable synthesis, aligning with the global shift toward eco-friendly production methods.

The compound’s CAS number 1804207-11-1 serves as a critical identifier in regulatory and commercial databases, ensuring accurate classification and traceability. In recent years, the demand for high-purity aldehydes like 2-Formyl-3-methylphenylpropanal has risen, driven by advancements in drug discovery and material science. Its role as a key intermediate in the synthesis of biologically active molecules has been highlighted in several peer-reviewed studies, particularly in the development of antimicrobial agents and anti-inflammatory compounds.

From an industrial perspective, 2-Formyl-3-methylphenylpropanal is often utilized in the production of specialty chemicals and aromatic derivatives. Its compatibility with catalytic reactions and microwave-assisted synthesis has made it a subject of interest for chemists aiming to optimize reaction efficiency. Additionally, its potential applications in flavor enhancement and perfumery are being explored, as its structural features contribute to olfactory properties that mimic natural fragrances.

One of the most frequently asked questions about CAS No. 1804207-11-1 revolves around its synthetic routes and scalability. Recent innovations in flow chemistry and continuous manufacturing have enabled more efficient production of this compound, reducing waste and energy consumption. These advancements align with the growing emphasis on circular economy principles in the chemical industry. Furthermore, the compound’s stability under various storage conditions and solvent systems has been a topic of discussion in technical forums, addressing concerns about long-term usability.

In the context of market trends, 2-Formyl-3-methylphenylpropanal is gaining traction as a niche chemical with expanding applications. Analysts predict steady growth in its adoption, particularly in Asia-Pacific regions, where the pharmaceutical and agrochemical sectors are booming. The compound’s compatibility with biocatalysis and enzyme-mediated reactions further enhances its appeal for biotech-driven applications.

To summarize, 2-Formyl-3-methylphenylpropanal (CAS No. 1804207-11-1) represents a promising candidate for diverse industrial and research applications. Its structural versatility, combined with evolving synthetic methodologies, positions it as a valuable asset in modern chemistry. As industries continue to prioritize sustainability and innovation, this compound is poised to play a pivotal role in shaping future chemical advancements.